N-benzyl-N-{[3-(4-bromophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]methyl}benzamide

• IUPAC Name: N-benzyl-N-[[3-(4-bromophenyl)-1-(2-cyanoethyl)pyrazol-4-yl]methyl]benzamide
• InChI: InChI=1S/C27H23BrN4O/c28-25-14-12-22(13-15-25)26-24(20-32(30-26)17-7-16-29)19-31(18-21-8-3-1-4-9-21)27(33)23-10-5-2-6-11-23/h1-6,8-15,20H,7,17-19H2
• InChI Key: RGFBGQZVABDSML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC2=CN(N=C2C3=CC=C(C=C3)Br)CCC#N)C(=O)C4=CC=CC=C4
• Molecular Formula: C27H23BrN4O
• Molecular Weight: 499.4 g/mol

Description

N-benzyl-N-{[3-(4-bromophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]methyl}benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound is a pyrazole derivative that has been synthesized using specific methods.

Mechanism of Action

The mechanism of action of N-benzyl-N-{[3-(4-bromophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]methyl}benzamide is not fully understood. However, studies have suggested that the compound inhibits specific enzymes and pathways that are involved in the proliferation of cancer cells and the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. The compound has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and inhibit acetylcholinesterase activity. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

N-benzyl-N-{[3-(4-bromophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]methyl}benzamide has several advantages and limitations for lab experiments. The compound has high stability and can be easily synthesized using specific methods. However, the compound has limited solubility in water, which can limit its use in certain experiments. Additionally, the compound has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of N-benzyl-N-{[3-(4-bromophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]methyl}benzamide. One potential direction is the study of the compound's potential as a therapeutic agent for Alzheimer's disease. Additionally, the compound's anticancer properties can be further studied to determine its potential use as a chemotherapeutic agent. Further studies can also be conducted to determine the compound's potential as an anti-inflammatory and antioxidant agent. Finally, the compound's pharmacokinetics and toxicity can be studied to determine its safety and efficacy in vivo.
Conclusion:
This compound is a pyrazole derivative that has shown potential applications in various scientific fields. The compound has been synthesized using specific methods and has been studied for its anticancer and anti-Alzheimer's properties. The compound's mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to determine the compound's potential as a therapeutic agent and its safety and efficacy in vivo.

Scientific Research Applications

N-benzyl-N-{[3-(4-bromophenyl)-1-(2-cyanoethyl)-1H-pyrazol-4-yl]methyl}benzamide has shown potential applications in various scientific fields. In medicinal chemistry, the compound has been studied for its anticancer properties. Studies have shown that the compound inhibits the proliferation of cancer cells and induces apoptosis. Additionally, the compound has been studied for its potential use as a therapeutic agent for Alzheimer's disease. The compound has been shown to inhibit acetylcholinesterase, an enzyme that is involved in the pathogenesis of Alzheimer's disease.